N-(3,3-dimethyl-2-oxobutyl)-3-ethyl-6-methylpyridazine-4-carboxamide

• IUPAC Name: N-(3,3-dimethyl-2-oxobutyl)-3-ethyl-6-methylpyridazine-4-carboxamide
• InChI: InChI=1S/C14H21N3O2/c1-6-11-10(7-9(2)16-17-11)13(19)15-8-12(18)14(3,4)5/h7H,6,8H2,1-5H3,(H,15,19)
• InChI Key: XZXAKFAREQNEPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(N=N1)C)C(=O)NCC(=O)C(C)(C)C
• Molecular Formula: C14H21N3O2
• Molecular Weight: 263.34 g/mol

Description

N-(3,3-dimethyl-2-oxobutyl)-3-ethyl-6-methylpyridazine-4-carboxamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is commonly referred to as DMOCB-PD and has been found to exhibit unique properties that make it a promising candidate for use in various research applications.

Mechanism of Action

The mechanism of action of DMOCB-PD is not fully understood, but it is believed to involve the inhibition of various cellular pathways that are critical for cancer cell survival. DMOCB-PD has been found to induce apoptosis in cancer cells by activating various pro-apoptotic proteins and inhibiting anti-apoptotic proteins.
Biochemical and Physiological Effects
DMOCB-PD has been found to exhibit various biochemical and physiological effects in vitro and in vivo. In vitro studies have shown that DMOCB-PD inhibits the growth of various cancer cell lines, including breast, lung, and colon cancer cells. In vivo studies have also shown that DMOCB-PD exhibits potent anticancer activity in animal models.

Advantages and Limitations for Lab Experiments

One of the major advantages of using DMOCB-PD in lab experiments is its potent anticancer activity, which makes it an ideal candidate for use in cancer research. However, one of the limitations of using DMOCB-PD is its relatively low solubility in water, which can make it difficult to administer in certain experiments.

Future Directions

There are several future directions for research on DMOCB-PD. One potential direction is to explore its potential applications in the treatment of other diseases, such as neurodegenerative diseases and cardiovascular diseases. Another potential direction is to investigate the mechanism of action of DMOCB-PD in more detail to gain a better understanding of its anticancer properties. Additionally, further studies are needed to optimize the synthesis and purification of DMOCB-PD to improve its solubility and bioavailability.

Synthesis Methods

The synthesis of DMOCB-PD involves the reaction of 3-ethyl-6-methylpyridazine-4-carboxylic acid with 3,3-dimethyl-2-oxobutyl chloride in the presence of a base catalyst. The reaction results in the formation of DMOCB-PD, which is then purified through various techniques such as column chromatography and recrystallization.

Scientific Research Applications

DMOCB-PD has been extensively studied for its potential applications in various scientific research fields. One of the primary applications of this compound is in the field of medicinal chemistry, where it has been found to exhibit potent anticancer activity against various cancer cell lines. DMOCB-PD has also been found to exhibit potential antioxidant and anti-inflammatory properties, making it a promising candidate for use in the treatment of various diseases.